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Compound of Interest

Compound Name: O-Acetyl Tramadol

Cat. No.: B15294091 Get Quote

Disclaimer: There is no specific Safety Data Sheet (SDS) readily available for O-Acetyl
Tramadol. The following information is extrapolated from the SDSs of structurally similar

compounds, including Tramadol hydrochloride, O-Desmethyltramadol Glucuronide, and various

tramadol derivatives. It is imperative to treat O-Acetyl Tramadol as a potentially hazardous

substance and to handle it with the utmost care in a controlled laboratory setting. This guidance

is intended for trained research professionals.

Hazard Identification and GHS Classification (Inferred)
O-Acetyl Tramadol is a research chemical and an opioid analgesic derivative. Based on

related compounds, it should be considered toxic if swallowed and may cause skin and eye

irritation. It is also presumed to be toxic to aquatic life with long-lasting effects.

GHS Pictograms (Inferred):

Acute Toxicity (Oral): Skull and crossbones

Skin and Eye Irritation: Exclamation mark

Hazardous to the Aquatic Environment: Environment

Signal Word (Inferred): Danger

Hazard Statements (Inferred):
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H301: Toxic if swallowed.[1][2][3][4]

H315+H320: Causes skin and eye irritation.[1]

H411: Toxic to aquatic life with long lasting effects.[1][2]

Precautionary Statements (Inferred):

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[1]

[2]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P391: Collect spillage.[2]

P405: Store locked up.[2]

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling O-Acetyl Tramadol. The following

table summarizes the recommended PPE for various laboratory activities.
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Activity Gloves Eye Protection
Respiratory

Protection
Lab Coat/Gown

Weighing and

Aliquoting (Solid)

Double nitrile

gloves

Safety glasses

with side shields

or safety goggles

N95 or higher-

rated respirator

(if not in a

ventilated

enclosure)

Standard lab

coat

Solution

Preparation

Double nitrile

gloves

Chemical splash

goggles or face

shield

Not generally

required if

handled in a

fume hood

Chemical-

resistant lab coat

or gown

In-vitro/In-vivo

Experiments

Double nitrile

gloves

Safety glasses

with side shields

or safety goggles

As required by

the specific

experimental

protocol

Standard lab

coat

Spill Cleanup

Heavy-duty nitrile

or butyl rubber

gloves

Chemical splash

goggles and face

shield

P100 respirator

or SCBA (for

large spills)

Chemical-

resistant,

disposable gown

Waste Disposal
Double nitrile

gloves

Safety glasses

with side shields

Not generally

required

Standard lab

coat

Operational Plans
Handling and Storage

Engineering Controls: All work with solid O-Acetyl Tramadol should be conducted in a

certified chemical fume hood or a ventilated balance enclosure to minimize inhalation

exposure.

Personal Hygiene: Avoid all personal contact. Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area. Keep it in a locked and secure location, accessible only to authorized
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personnel.

Spill Response
Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, cover with an absorbent, non-combustible material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop the absorbed material into a sealable, labeled container

for hazardous waste disposal. Avoid generating dust.

Decontaminate: Clean the spill area with a suitable decontamination solution, followed by

soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All O-Acetyl Tramadol waste, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers. Do not mix with

other waste streams.

Disposal Method: Disposal must be carried out by a licensed hazardous waste disposal

company, typically via incineration.[5][6]

Regulatory Compliance: Ensure compliance with all local, state, and federal regulations for

hazardous waste disposal.[6]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages of working with O-Acetyl Tramadol and the

integrated safety measures.
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Safe handling workflow for O-Acetyl Tramadol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15294091?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MzE1OTI3fGFwcGxpY2F0aW9uL3BkZnxhREk1TDJnMk1DOHhNRGszTlRnd01qRTVOVGs1T0F8YTFiZGJmY2VkMDMzZjRjODM3NGE1Y2YxYWZlODU0NDRiM2U2YjgyZjNiYmY4NzJhYmIxZGExZDRiODNkNGQzMA
https://www.sigmaaldrich.com/TW/pl/sds/sigma/42965?userType=undefined
https://cdn.caymanchem.com/cdn/msds/23748m.pdf
https://cdn.caymanchem.com/cdn/msds/18751m.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b15294091#personal-protective-equipment-for-handling-o-acetyl-tramadol
https://www.benchchem.com/product/b15294091#personal-protective-equipment-for-handling-o-acetyl-tramadol
https://www.benchchem.com/product/b15294091#personal-protective-equipment-for-handling-o-acetyl-tramadol
https://www.benchchem.com/product/b15294091#personal-protective-equipment-for-handling-o-acetyl-tramadol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15294091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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